Scopinast
Scopinast
Brand Name:
Vulcanchem
CAS No.:
145574-90-9
VCID:
VC21086887
InChI:
InChI=1S/C31H31F2NO5/c1-37-28-19-21-3-12-30(35)39-27(21)20-29(28)38-18-2-15-34-16-13-24(14-17-34)31(36,22-4-8-25(32)9-5-22)23-6-10-26(33)11-7-23/h3-12,19-20,24,36H,2,13-18H2,1H3
SMILES:
COC1=C(C=C2C(=C1)C=CC(=O)O2)OCCCN3CCC(CC3)C(C4=CC=C(C=C4)F)(C5=CC=C(C=C5)F)O
Molecular Formula:
C31H31F2NO5
Molecular Weight:
535.6 g/mol
Scopinast
CAS No.: 145574-90-9
Cat. No.: VC21086887
Molecular Formula: C31H31F2NO5
Molecular Weight: 535.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 145574-90-9 |
|---|---|
| Molecular Formula | C31H31F2NO5 |
| Molecular Weight | 535.6 g/mol |
| IUPAC Name | 7-[3-[4-[bis(4-fluorophenyl)-hydroxymethyl]piperidin-1-yl]propoxy]-6-methoxychromen-2-one |
| Standard InChI | InChI=1S/C31H31F2NO5/c1-37-28-19-21-3-12-30(35)39-27(21)20-29(28)38-18-2-15-34-16-13-24(14-17-34)31(36,22-4-8-25(32)9-5-22)23-6-10-26(33)11-7-23/h3-12,19-20,24,36H,2,13-18H2,1H3 |
| Standard InChI Key | JRXHLMMVJSXXHZ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C=CC(=O)O2)OCCCN3CCC(CC3)C(C4=CC=C(C=C4)F)(C5=CC=C(C=C5)F)O |
| Canonical SMILES | COC1=C(C=C2C(=C1)C=CC(=O)O2)OCCCN3CCC(CC3)C(C4=CC=C(C=C4)F)(C5=CC=C(C=C5)F)O |
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